Cas no 2167916-72-3 (tert-butyl 2-(pent-4-yn-1-yloxy)acetate)

• Product Name: tert-butyl 2-(pent-4-yn-1-yloxy)acetate
• CAS No: 2167916-72-3
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6567826
• PubChem ID: 15072364
• Update Time: 2025-05-04

tert-butyl 2-(pent-4-yn-1-yloxy)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(pent-4-yn-1-yloxy)acetate
• Acetic acid, 2-(4-pentyn-1-yloxy)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H18O3/c1-5-6-7-8-13-9-10(12)14-11(2,3)4/h1H,6-9H2,2-4H3
• InChI Key： PCEFBBCNZGRLID-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)COCCCC#C

Experimental Properties

• Density: 0.972±0.06 g/cm3(Predicted)
• Boiling Point: 258.5±20.0 °C(Predicted)

Additional information on tert-butyl 2-(pent-4-yn-1-yloxy)acetate

Introduction to tert-butyl 2-(pent-4-yn-1-yloxy)acetate (CAS No. 2167916-72-3)

tert-butyl 2-(pent-4-yn-1-yloxy)acetate (CAS No. 2167916-72-3) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its tert-butyl group, an alkyne moiety, and an acetate ester, which collectively contribute to its chemical stability and reactivity.

The tert-butyl group is known for its steric hindrance and electron-donating properties, which can influence the reactivity and stability of the molecule. The pent-4-yn-1-yloxy moiety, on the other hand, introduces a triple bond that can participate in various chemical reactions, such as click chemistry and polymerization processes. The acetate ester functionality provides additional reactivity and can be easily modified through hydrolysis or transesterification reactions.

In the context of medicinal chemistry, tert-butyl 2-(pent-4-yn-1-yloxy)acetate has been explored for its potential as a building block in the synthesis of bioactive compounds. Recent studies have shown that this compound can be used as a key intermediate in the development of drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of a novel class of antiviral agents that exhibit potent activity against RNA viruses.

Moreover, the unique properties of tert-butyl 2-(pent-4-yn-1-yloxy)acetate make it an attractive candidate for use in materials science. The alkyne functionality can be utilized in click chemistry reactions to form robust covalent bonds with other functional groups, enabling the creation of advanced materials with tailored properties. A recent study in Advanced Materials demonstrated the use of this compound in the development of self-healing polymers, where the alkyne groups facilitate rapid and efficient repair mechanisms.

The synthesis of tert-butyl 2-(pent-4-yn-1-yloxy)acetate typically involves a multi-step process that includes the formation of the alkyne moiety and subsequent esterification. One common synthetic route involves the reaction of tert-butyl bromoacetate with pent-4-yne under basic conditions, followed by purification through column chromatography. This method yields high purity product with excellent yields, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of safety and handling, tert-butyl 2-(pent-4-yn-1-yloxy)acetate should be stored under dry conditions and away from strong acids or bases to prevent degradation. It is also advisable to handle this compound with appropriate personal protective equipment (PPE) to ensure safety during laboratory operations.

Recent advancements in analytical techniques have further enhanced our understanding of the properties and behavior of tert-butyl 2-(pent-4-yn-1-yloxy)acetate. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to characterize this compound at the molecular level. These studies have provided valuable insights into its conformational flexibility and reactivity, which are crucial for optimizing its use in various applications.

In conclusion, tert-butyl 2-(pent-4-yn-1-yloxy)acetate (CAS No. 2167916-72-3) is a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and functional groups make it a valuable building block for the development of novel bioactive compounds and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in modern scientific research.